2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid

• IUPAC Name: 2-[2-(1,3-benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid
• InChI: InChI=1S/C16H13NO3S2/c18-15(19)11-5-1-4-8-14(11)21-9-10-22-16-17-12-6-2-3-7-13(12)20-16/h1-8H,9-10H2,(H,18,19)
• InChI Key: GUHOWGXJSXQZBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SCCSC2=NC3=CC=CC=C3O2
• Molecular Formula: C16H13NO3S2
• Molecular Weight: 331.4 g/mol

Description

2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid is a compound that belongs to the class of benzoxazole derivatives Benzoxazole is a bicyclic compound consisting of a benzene ring fused with an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid typically involves the reaction of 2-aminophenol with aldehydes or ketones to form the benzoxazole ringCommon reaction conditions include the use of catalysts such as nanocatalysts, metal catalysts, and ionic liquid catalysts under reflux conditions .

Industrial Production Methods

Industrial production methods for benzoxazole derivatives often involve large-scale reactions using optimized catalysts and reaction conditions to ensure high yields and purity. The use of magnetic solid acid nanocatalysts has been reported to be effective in the synthesis of benzoxazole derivatives .

Chemical Reactions Analysis

Types of Reactions

2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol derivatives.

Substitution: The benzoxazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions often involve the use of solvents such as water, ethanol, or dimethyl sulfoxide (DMSO) and temperatures ranging from room temperature to reflux .

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted benzoxazole derivatives.

Scientific Research Applications

2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound has shown potential as an antimicrobial and antifungal agent.

Medicine: Benzoxazole derivatives are being investigated for their potential as anti-cancer, anti-inflammatory, and antioxidant agents.

Industry: The compound is used in the development of new materials with unique properties, such as improved thermal stability and conductivity.

Mechanism of Action

The mechanism of action of 2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid involves its interaction with various molecular targets and pathways. The benzoxazole ring can interact with enzymes and receptors, leading to the inhibition of microbial growth or the modulation of inflammatory pathways. The sulfanyl groups can also participate in redox reactions, contributing to the compound’s antioxidant properties .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other benzoxazole derivatives such as:

• 2-(1,3-Benzoxazol-2-ylsulfanyl)propanoic acid
• 2-(1,3-Benzoxazol-2-ylsulfanyl)acetyl]amino}benzoic acid

Uniqueness

2-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethylsulfanyl]benzoic acid is unique due to its specific combination of the benzoxazole ring with sulfanyl and benzoic acid moieties. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .